Cas no 1361918-81-1 (4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1361918-81-1
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• CID: 4911781
• Update Time: 2025-05-24

4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F3N2O2/c1-14-7-6(15-8(9,10)11)5(4-12)2-3-13-7/h2-3H,1H3
• InChI Key： FMNAMFPVPVQRJL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CN=C1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Additional information on 4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine

Introduction to 4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1361918-81-1)

4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1361918-81-1, belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, particularly the presence of a cyano group, a methoxy group, and a trifluoromethoxy group, contribute to its remarkable chemical properties and potential applications in synthetic chemistry and pharmacology.

The cyano group at the 4-position introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the methoxy group at the 2-position and the trifluoromethoxy group at the 3-position add further electronic and steric influences, which can modulate the reactivity and binding affinity of the compound. These structural elements make 4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, anticancer, and anti-depressant effects. The unique substitution pattern of 4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine suggests potential applications in multiple therapeutic areas. For instance, the electron-withdrawing nature of the cyano group may enhance binding interactions with biological targets, while the electron-donating methoxy and trifluoromethoxy groups can influence the compound's overall electronic distribution and reactivity.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The pyridine core is a common motif in many approved drugs, and modifications at various positions on this core can lead to significant changes in biological activity. Researchers have been exploring various synthetic routes to functionalize pyridine derivatives, aiming to optimize their pharmacokinetic properties and therapeutic efficacy. The presence of multiple reactive sites in 4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine makes it an attractive candidate for further derivatization and structural optimization.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their enhanced metabolic stability, lipophilicity, and binding affinity. The trifluoromethoxy group in 4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine is a prime example of such a fluorinated moiety. Fluoro substitution can significantly alter the electronic properties of a molecule, leading to improved pharmacological profiles. This has led to increased interest in fluorinated pyridines as pharmacophores in medicinal chemistry.

The synthesis of 4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic strategies include nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and functional group interconversions. The choice of starting materials and reaction conditions can significantly impact the efficiency of these synthetic routes. Advances in synthetic methodologies have enabled chemists to access complex pyridine derivatives more efficiently than ever before.

The biological evaluation of 4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine has revealed promising activities in several disease models. For example, preliminary studies have shown that this compound exhibits inhibitory effects on certain enzymes involved in cancer progression. Additionally, its interaction with specific protein targets has been explored using computational modeling techniques. These studies provide valuable insights into the potential therapeutic applications of this compound.

In conclusion,4-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1361918-81-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique substitution pattern and diverse functional groups make it an excellent candidate for further exploration as a drug lead or intermediate in synthetic chemistry. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in the development of novel therapeutics.